Cas no 20877-00-3 (2,5-dihydroxy-n,n,n',n'-tetramethylterephthalamide)
20877-00-3 structure
Product Name:2,5-dihydroxy-n,n,n',n'-tetramethylterephthalamide
CAS No:20877-00-3
MF:C12H16N2O4
MW:252.266443252563
CID:1396444
Update Time:2024-08-15
2,5-dihydroxy-n,n,n',n'-tetramethylterephthalamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dihydroxy-n,n,n',n'-tetramethylterephthalamide
- 1,4-benzenedicarboxamide, 2,5-dihydroxy-N<sup>1
- LogP</sup>
- 1,4-benzenedicarboxamide, 2,5-dihydroxy-N<sup>1; 2,5-Dihydroxy-N,N,N',N'-tetramethylterephthalamide; LogP</sup>
- TEREPHTHALAMIDE, 2,5-DIHYDROXY-N,N,N',N'-TETRAMETHYL-
- 1,4-Benzenedicarboxamide, 2,5-dihydroxy-N1,N1,N4,N4-tetramethyl-
-
- Inchi: 1S/C12H16N2O4/c1-13(2)11(17)7-5-10(16)8(6-9(7)15)12(18)14(3)4/h5-6,15-16H,1-4H3
- InChI Key: GTXWEWLOGBBHRF-UHFFFAOYSA-N
- SMILES: C1(C(N(C)C)=O)=CC(O)=C(C(N(C)C)=O)C=C1O
Computed Properties
- Exact Mass: 252.11108
- Monoisotopic Mass: 252.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.1A^2
Experimental Properties
- Density: 1.281
- Boiling Point: 540.7°C at 760 mmHg
- Flash Point: 280.8°C
- Refractive Index: 1.593
- PSA: 81.08
- pka: 8.06±0.48(Predicted)
2,5-dihydroxy-n,n,n',n'-tetramethylterephthalamide Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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